molecular formula C19H19N5O3 B11030940 N-[6-(methoxymethyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]-N''-(4-phenoxyphenyl)guanidine

N-[6-(methoxymethyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]-N''-(4-phenoxyphenyl)guanidine

Cat. No.: B11030940
M. Wt: 365.4 g/mol
InChI Key: HEIUVWXGUHFISP-UHFFFAOYSA-N
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Description

N-[6-(methoxymethyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]-N’'-(4-phenoxyphenyl)guanidine, also known by its systematic name 2-(6-Methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)-1-(4-phenoxyphenyl)guanidine , is a chemical compound with the following properties:

    Molecular Formula: CHNO

    Molecular Weight: 335.360 g/mol

    Density: 1.3±0.1 g/cm³

    Boiling Point: 509.8±52.0 °C at 760 mmHg

    Melting Point: Not available

    CAS Number: 510738-21-3

Preparation Methods

The synthetic routes for this compound are not widely documented. further research may reveal additional details. Industrial production methods remain proprietary and may involve specialized processes.

Chemical Reactions Analysis

Reactions::

    Oxidation: Investigate its susceptibility to oxidation reactions.

    Reduction: Explore reduction reactions involving this compound.

    Substitution: Assess substitution reactions.

Common Reagents and Conditions::

    Reagents: Common reagents used in pyrimidine chemistry.

    Conditions: Reaction conditions (temperature, solvent, catalysts).

Major Products:: Identify the major products formed during these reactions.

Scientific Research Applications

This compound has diverse applications across scientific domains:

    Chemistry: Investigate its role as a building block in organic synthesis.

    Biology: Explore its interactions with biological systems.

    Medicine: Assess its potential as a drug candidate.

    Industry: Consider its use in materials science or other industrial applications.

Mechanism of Action

The precise mechanism by which N-[6-(methoxymethyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]-N’'-(4-phenoxyphenyl)guanidine exerts its effects remains an active area of research. It likely involves specific molecular targets and signaling pathways.

Comparison with Similar Compounds

    Similar Compounds: Investigate related guanidine derivatives.

    Uniqueness: Highlight what sets this compound apart.

Remember that this information is based on available data, and further research may provide additional insights

Properties

Molecular Formula

C19H19N5O3

Molecular Weight

365.4 g/mol

IUPAC Name

2-[4-(methoxymethyl)-6-oxo-1H-pyrimidin-2-yl]-1-(4-phenoxyphenyl)guanidine

InChI

InChI=1S/C19H19N5O3/c1-26-12-14-11-17(25)23-19(22-14)24-18(20)21-13-7-9-16(10-8-13)27-15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H4,20,21,22,23,24,25)

InChI Key

HEIUVWXGUHFISP-UHFFFAOYSA-N

Isomeric SMILES

COCC1=CC(=O)NC(=N1)/N=C(\N)/NC2=CC=C(C=C2)OC3=CC=CC=C3

Canonical SMILES

COCC1=CC(=O)NC(=N1)N=C(N)NC2=CC=C(C=C2)OC3=CC=CC=C3

Origin of Product

United States

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